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Introduction

TAM558 intermediate-2 (CAS No. 2135877-76-6) is a key synthetic precursor in the
production of TAM558, a potent cytotoxic payload molecule.[1][2] TAM558 is utilized in the
development of Antibody-Drug Conjugates (ADCs), such as OMTX705, which targets the
fibroblast activation protein (FAP) on cancer cells.[1][2] As an intermediate in the synthesis of a
highly potent compound, TAM558 intermediate-2 requires careful storage and handling to
ensure its stability, integrity, and the safety of laboratory personnel. These application notes
provide detailed guidelines and protocols for the proper management of this compound in a
research and drug development setting.

Note: Specific stability data for TAM558 intermediate-2 is not publicly available. The storage
and handling recommendations provided herein are based on information available for other
intermediates in the same synthetic pathway and the final TAM558 payload, as well as general
best practices for handling highly potent active pharmaceutical ingredients (HPAPIS).

Physicochemical Properties
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A summary of the known physicochemical properties of TAM558 intermediate-2 is presented
in the table below.

Property Value Reference
CAS Number 2135877-76-6 [2]
Molecular Formula C29H50N405S [2]
Molecular Weight 566.80 g/mol [2]

Storage Recommendations

Proper storage is critical to maintain the chemical integrity of TAM558 intermediate-2. The
following conditions are recommended based on data for analogous compounds.

o Recommended . o
Form Storage Condition . Rationale / Citation
Duration
Based on storage
] -20°C, in a desiccator, Up to 3 years recommendations for
Solid (Powder) ) ) )
protected from light. (extrapolated) TAM558 intermediate-
5.[3]
] o Based on storage
-80°C, in an airtight )
) Up to 1 year recommendations for
In Solvent container, protected _ _
) (extrapolated) TAM558 intermediate-
from light.

5.[3]

Handling Protocols

As a precursor to a highly potent cytotoxic agent, TAM558 intermediate-2 should be handled
with extreme caution in a controlled environment.

Engineering Controls

e Primary Containment: All handling of solid TAM558 intermediate-2 should be performed in a
certified chemical fume hood or a containment isolator with negative pressure to protect
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personnel from inhalation of airborne particles.

o Secondary Containment: Use of secondary containers is recommended during transport and
storage to mitigate risks from spills.

Personal Protective Equipment (PPE)

o Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn at all times. Double-gloving is
recommended when handling the solid compound.

o Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.
o Lab Coat: A dedicated lab coat should be worn and regularly laundered.

» Respiratory Protection: For operations with a higher risk of aerosol generation, a properly
fitted respirator (e.g., N95 or higher) may be necessary.

Preparation of Stock Solutions

» Pre-weighing Preparation: Ensure the analytical balance is inside a chemical fume hood or a
balance enclosure.

» Weighing: Carefully weigh the desired amount of TAM558 intermediate-2 powder.

e Solubilization: Add the desired solvent (e.g., DMSO) to the vial containing the powder. Cap
the vial tightly and vortex until the solid is completely dissolved.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes to avoid repeated
freeze-thaw cycles.

» Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
date, and storage conditions. Store immediately at -80°C.

Experimental Workflow: Synthesis of TAM558
(Conceptual)

The following diagram illustrates a conceptual workflow for the synthesis of the TAM558
payload, highlighting the position of TAM558 intermediate-2.
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Synthesis of TAM558 Payload
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Caption: Conceptual synthesis pathway of TAM558 payload.

Signaling Pathway of the Final ADC (OMTX705)

While TAM558 intermediate-2 is not the final active molecule, it is a critical component of the
TAMS558 payload, which exerts its cytotoxic effect through a specific mechanism of action upon
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delivery to the target cell by the antibody component of the ADC. The diagram below illustrates
the generalized signaling pathway for an ADC like OMTX705.

ADC Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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